Cas no 637-95-6 (2-(dimethylamino)ethane-1-sulfonic acid)

• Product Name: 2-(dimethylamino)ethane-1-sulfonic acid
• CAS No: 637-95-6
• MF: C₄H₁₁NO₃S
• MW: 153.200040102005
• MDL: MFCD22495171
• CID: 960871
• PubChem ID: 237042
• Update Time: 2025-05-19

2-(dimethylamino)ethane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)ethanesulfonic acid
• 2-dimethylaminoethanesulfonic acid
• AC1L5XXW
• AC1Q6X95
• AR-1C9099
• CTK2F5426
• NSC40252
• NSC-40252
•  
• 2-(dimethylamino)ethane-1-sulfonic acid
• AB76836
• DTXSID10213104
• 246F27G7TG
• n,n-dimethyltaurine
• Ethanesulfonic acid, 2-(dimethylamino)-
• NS-01183
• Taurine, N,N-dimethyl-
• EN300-302533
• MFCD22495171
• NSC 40252
• ASZ
• AKOS027425168
• 2-(Dimethylamino)ethanesulfonicacid
• UNII-246F27G7TG
• 637-95-6
• Q27458028

• MDL： MFCD22495171
• Inchi： 1S/C4H11NO3S/c1-5(2)3-4-9(6,7)8/h3-4H2,1-2H3,(H,6,7,8)
• InChI Key： CFAFEJHONLMPQY-UHFFFAOYSA-N
• SMILES： CN(CCS(=O)(=O)O)C

Computed Properties

• Exact Mass: 153.04603
• Monoisotopic Mass: 153.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: -3.1

Experimental Properties

• Color/Form: Powder
• Density: 1.272
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.489
• PSA: 57.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids

Additional information on 2-(dimethylamino)ethane-1-sulfonic acid

Comprehensive Overview of 2-(Dimethylamino)ethane-1-sulfonic acid (CAS No. 637-95-6)

2-(Dimethylamino)ethane-1-sulfonic acid (CAS No. 637-95-6), often abbreviated as DMES, is a versatile organic compound widely utilized in biochemical and pharmaceutical research. This zwitterionic buffer is renowned for its excellent buffering capacity in the physiological pH range, making it indispensable in cell culture media, enzyme studies, and electrophoresis applications. Researchers frequently search for "DMES buffer applications" or "637-95-6 solubility" to understand its practical uses and physicochemical properties.

The compound's unique structure, featuring a sulfonic acid group and a tertiary amine, contributes to its high water solubility and stability under various experimental conditions. Recent trends show growing interest in "alternative biological buffers" as scientists seek replacements for traditional buffers like Tris or HEPES. 2-(Dimethylamino)ethane-1-sulfonic acid has emerged as a promising candidate due to its minimal metal ion interference and compatibility with sensitive biological systems. Its CAS No. 637-95-6 is frequently queried in patent databases, reflecting its importance in biotechnological innovations.

In molecular biology, DMES (CAS No. 637-95-6) is particularly valuable for maintaining pH stability during nucleic acid purification procedures. Online discussions often center around "best buffers for RNA extraction" or "pH-stable sulfonic acid derivatives," where this compound demonstrates superior performance compared to conventional options. Its low UV absorbance makes it ideal for spectrophotometric analyses, addressing another common search query: "low-UV-interference buffers."

The synthesis of 2-(dimethylamino)ethane-1-sulfonic acid involves carefully controlled reactions between ethylene oxide and dimethylamine, followed by sulfonation. This process yields a high-purity product with consistent lot-to-lot reproducibility, crucial for experimental reliability. Analytical chemists frequently investigate "CAS 637-95-6 purity standards" or "DMES HPLC methods" to ensure quality control in their workflows.

Recent advancements in bioconjugation techniques have highlighted DMES's role as a stabilizing agent in antibody-drug conjugates (ADCs). This application aligns with the booming interest in "next-generation biotherapeutics" and "improved drug linker stability." The compound's ability to prevent aggregation while maintaining biological activity has made it a subject of numerous recent publications and conference presentations.

From an industrial perspective, 2-(dimethylamino)ethane-1-sulfonic acid (CAS No. 637-95-6) finds applications in specialty chemical formulations where pH control is critical. Manufacturers often search for "industrial uses of zwitterionic buffers" or "637-95-6 technical specifications" when developing new products. Its thermal stability and non-corrosive nature make it suitable for various process chemistry applications.

Environmental considerations have brought attention to DMES's biodegradability profile, with many researchers examining "eco-friendly buffer alternatives." Unlike some traditional buffers that persist in aquatic systems, 2-(dimethylamino)ethane-1-sulfonic acid shows favorable environmental degradation characteristics, addressing growing concerns about laboratory sustainability practices.

In diagnostic applications, the compound's consistent performance has made it valuable for calibrating medical analyzers and maintaining reagent stability. Clinical researchers often explore "clinical chemistry buffer systems" or "diagnostic reagent stabilizers" where CAS No. 637-95-6 frequently appears as a key component in optimized formulations.

The future research directions for 2-(dimethylamino)ethane-1-sulfonic acid include exploring its potential in novel drug delivery systems and as a cryoprotectant in biopreservation. These emerging applications respond to frequent queries about "innovative uses of sulfonic acid buffers" and "CAS 637-95-6 in biostorage," indicating the compound's expanding role in cutting-edge scientific developments.